molecular formula C15H24N2O B3164184 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine CAS No. 889939-86-0

2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine

Cat. No. B3164184
CAS RN: 889939-86-0
M. Wt: 248.36 g/mol
InChI Key: GQYRFJTWOUTTBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, also known as 4-Methyl-2-(4-methoxyphenyl)-2-piperidin-1-ylethylamine, is a novel synthetic compound that has been gaining attention in recent years due to its potential applications in scientific research. This compound has been identified as a potential inhibitor of the enzyme monoamine oxidase A (MAO-A), and has been studied for its potential to modulate the activity of serotonin, dopamine, and other neurotransmitters.

Scientific Research Applications

Neuropharmacological Research

Research into dopamine D2 receptor ligands has highlighted the importance of compounds like 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine in the treatment of neuropsychiatric disorders. These compounds act by modulating dopamine receptor activity, essential for treating conditions such as schizophrenia, Parkinson's disease, depression, and anxiety. The pharmacophore for high dopamine D2 receptor (D2R) affinity includes components such as an aromatic moiety and a cyclic amine, indicating that compounds with these features, including variations like 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, are crucial for therapeutic advances in neuropharmacology (Jůza et al., 2022).

Pharmacokinetics and Drug Development

In the realm of drug development, particularly for antihistamines such as Bilastine, structural analogs of 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine serve as foundational compounds for creating effective medications. These compounds' chemical frameworks contribute significantly to their pharmacokinetic profiles, including binding affinity and duration of action, underscoring their relevance in medicinal chemistry and pharmacodynamics research (Sharma et al., 2021).

DNA Interaction Studies

The synthetic dye Hoechst 33258 and its analogs, which include structures similar to 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine, are known for their strong binding to the minor groove of double-stranded DNA. These compounds are utilized in biological research for chromosome and nuclear staining, demonstrating the critical role of such chemical structures in understanding DNA interactions and cellular processes (Issar & Kakkar, 2013).

Cytochrome P450 Isoform Research

Investigations into the selective inhibition of cytochrome P450 isoforms in human liver microsomes have utilized compounds structurally related to 2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine. These studies provide insights into drug metabolism and potential drug-drug interactions, highlighting the importance of such compounds in pharmacological and toxicological research (Khojasteh et al., 2011).

properties

IUPAC Name

2-(4-methoxyphenyl)-2-(4-methylpiperidin-1-yl)ethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H24N2O/c1-12-7-9-17(10-8-12)15(11-16)13-3-5-14(18-2)6-4-13/h3-6,12,15H,7-11,16H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQYRFJTWOUTTBI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCN(CC1)C(CN)C2=CC=C(C=C2)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H24N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901222981
Record name β-(4-Methoxyphenyl)-4-methyl-1-piperidineethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901222981
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

248.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine

CAS RN

889939-86-0
Record name β-(4-Methoxyphenyl)-4-methyl-1-piperidineethanamine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=889939-86-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name β-(4-Methoxyphenyl)-4-methyl-1-piperidineethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901222981
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine
Reactant of Route 2
Reactant of Route 2
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine
Reactant of Route 3
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine
Reactant of Route 4
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine
Reactant of Route 5
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine
Reactant of Route 6
Reactant of Route 6
2-(4-Methoxy-phenyl)-2-(4-methyl-piperidin-1-YL)-ethylamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.